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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-6-nitrophenol

Cat. No.: B1271563 Get Quote

An In-depth Technical Guide to 2-Bromo-4-
fluoro-6-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-4-fluoro-6-nitrophenol is a halogenated and nitrated phenolic compound with

potential applications in various fields of chemical synthesis and biological research. Its unique

substitution pattern, featuring electron-withdrawing nitro and fluoro groups, and a bromine

atom, imparts distinct chemical properties that make it a valuable intermediate for the synthesis

of more complex molecules. This guide provides a comprehensive overview of its physical and

chemical properties, a detailed experimental protocol for its synthesis, and a discussion of its

potential biological relevance.

Physicochemical Properties
The physical and chemical properties of 2-Bromo-4-fluoro-6-nitrophenol are summarized in

the table below. These properties are crucial for its handling, storage, and application in

experimental settings.
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Property Value Source(s)

CAS Number 320-75-2 [1][2]

Molecular Formula C₆H₃BrFNO₃ [1][2]

Molecular Weight
235.997 g/mol (or 236.00

g/mol )
[1][2]

Appearance Light yellow solid [3]

Melting Point 67 °C

Boiling Point 238.7 °C at 760 mmHg

Density 1.965 g/cm³ (Predicted) [1]

pKa 5.01 ± 0.38 (Predicted) [1]

LogP 2.72520 (Predicted) [1]

Flash Point 98.2 °C [1]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1]

Synthesis of 2-Bromo-4-fluoro-6-nitrophenol: An
Experimental Protocol
The following protocol is adapted from a patented synthesis method and describes the nitration

of 2-bromo-4-fluorophenol to yield 2-Bromo-4-fluoro-6-nitrophenol.[3]

Materials and Equipment
2-Bromo-4-fluorophenol (starting material)

Chloroform (solvent)

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)
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Anhydrous sodium sulfate

Ethyl alcohol (for recrystallization)

Reaction flask with a stirrer and dropping funnel

Heating mantle with temperature control

Separatory funnel

Rotary evaporator

Filtration apparatus

Standard laboratory glassware

Experimental Procedure
Reaction Setup: In a clean, dry reaction flask, dissolve 0.05 moles of 2-bromo-4-fluorophenol

in 25 mL of chloroform with stirring until fully dissolved.

Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture

by combining concentrated sulfuric acid and concentrated nitric acid in a molar ratio of 1:5.5.

Caution: This process is highly exothermic and should be performed slowly in an ice bath.

Nitration Reaction: Cool the reaction flask containing the 2-bromo-4-fluorophenol solution to

20 °C. Slowly add the nitrating mixture dropwise to the reaction flask while maintaining the

temperature at 20 °C.

Reaction Progression: After the addition of the nitrating mixture is complete, gradually heat

the reaction mixture to 45 °C and maintain this temperature for 3 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

reaction mixture to a separatory funnel and wash it sequentially with water and a saturated

sodium chloride solution.

Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous sodium

sulfate. Filter the drying agent and evaporate the chloroform under reduced pressure using a
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rotary evaporator to obtain the crude product.

Purification: Recrystallize the crude product from ethyl alcohol to obtain a light yellow solid of

2-Bromo-4-fluoro-6-nitrophenol. The reported yield for this method is 89%.[3]

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-Bromo-4-fluoro-6-nitrophenol.

Chemical Reactivity
The reactivity of 2-Bromo-4-fluoro-6-nitrophenol is governed by the interplay of its functional

groups on the aromatic ring. The nitro and fluoro groups are strong electron-withdrawing

groups, which deactivate the ring towards electrophilic aromatic substitution. The hydroxyl

group is an activating, ortho-, para-directing group, while the bromine is a deactivating, ortho-,

para-directing group. The positions of these substituents create a complex electronic

environment that can be exploited for further chemical modifications. The phenolic hydroxyl

group can undergo typical reactions such as etherification and esterification. The nitro group

can be reduced to an amino group, providing a route to various aniline derivatives.

Potential Biological Significance and Proposed
Signaling Pathway
While there is no direct evidence in the scientific literature detailing the specific biological

activities or signaling pathway involvement of 2-Bromo-4-fluoro-6-nitrophenol, the broader

class of nitrophenols and polyphenols has been studied for their biological effects. For

instance, 4-nitrophenol has been shown to induce oxidative stress and activate the Nrf2
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antioxidant pathway in rat testes.[4] Phenolic compounds, in general, are known to modulate

various intracellular signaling pathways, including those involved in inflammation such as the

NF-κB and MAPK pathways.[5][6]

Based on the structural similarity of 2-Bromo-4-fluoro-6-nitrophenol to other biologically

active nitrophenols, a hypothetical signaling pathway can be proposed. Exposure to this

compound could potentially induce cellular stress, leading to the activation of stress-responsive

signaling cascades.

Proposed Signaling Pathway Diagram
The following diagram illustrates a hypothetical signaling pathway that could be modulated by

2-Bromo-4-fluoro-6-nitrophenol, based on the known effects of related compounds.
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Proposed Signaling Pathway for 2-Bromo-4-fluoro-6-nitrophenol
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Caption: A hypothetical signaling pathway potentially affected by 2-Bromo-4-fluoro-6-
nitrophenol.

Disclaimer: The signaling pathway depicted above is a proposed model based on the known

biological activities of structurally related nitrophenol and polyphenol compounds. Further

experimental validation is required to confirm the involvement of 2-Bromo-4-fluoro-6-
nitrophenol in these or any other cellular signaling pathways.

Safety and Handling
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2-Bromo-4-fluoro-6-nitrophenol should be handled with care in a well-ventilated laboratory

environment. Appropriate personal protective equipment, including gloves, safety glasses, and

a lab coat, should be worn at all times. For detailed safety information, please refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
2-Bromo-4-fluoro-6-nitrophenol is a multifaceted chemical compound with a range of

potential applications stemming from its unique chemical structure. This guide has provided a

detailed overview of its known physical and chemical properties, a practical protocol for its

synthesis, and a speculative look into its potential biological activities. It is hoped that this

information will be a valuable resource for researchers and scientists working with this

compound and will stimulate further investigation into its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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